4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-(4-methylquinolin-8-yl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C19H16N2O2/c1-10-7-8-20-17-13(10)3-2-4-14(17)21-18(22)15-11-5-6-12(9-11)16(15)19(21)23/h2-8,11-12,15-16H,9H2,1H3
• InChI Key: OMDOANCHDHLPKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC=C(C2=NC=C1)N3C(=O)C4C5CC(C4C3=O)C=C5
• Molecular Formula: C19H16N2O2
• DSSTOX Substance ID: DTXSID40386739
• Molecular Weight: 304.3 g/mol
• CAS RN: 5814-58-4

Description

4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, also known as MATD, is a chemical compound with potential applications in scientific research. It is a bicyclic lactam that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is thought to act through multiple mechanisms, including inhibition of topoisomerase II and DNA intercalation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been shown to inhibit the activity of protein kinase C, which plays a role in cell signaling and regulation.
Biochemical and Physiological Effects:
4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis. Additionally, 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to inhibit the aggregation of amyloid beta and alpha-synuclein, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have potent anticancer and neuroprotective effects. Additionally, it has been shown to have low toxicity in animal studies. However, there are also limitations to its use in lab experiments. 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is not water-soluble, which may limit its use in certain experimental setups. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione. One area of interest is the development of 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione derivatives with improved solubility and potency. Additionally, further research is needed to fully understand the mechanism of action of 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, which may reveal additional potential applications. Finally, more studies are needed to investigate the potential use of 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione in combination with other anticancer or neuroprotective agents, which may enhance its therapeutic efficacy.

Synthesis Methods

4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione can be synthesized through various methods, including the reaction of 4,7-dimethyl-1,10-phenanthroline-2,9-dione with 4-chloroaniline, followed by cyclization with triethylamine. Another method involves the reaction of 4,7-dimethyl-1,10-phenanthroline-2,9-dione with 4-chloro-8-methylquinoline, followed by cyclization with sodium hydride. These methods have been optimized to increase the yield and purity of 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione.

Scientific Research Applications

4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may have potential as a therapeutic agent for cancer treatment. Additionally, 4-(4-methyl-8-quinolinyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. It has been shown to inhibit the aggregation of amyloid beta and alpha-synuclein, which are proteins implicated in the pathogenesis of these diseases.